Cas no 92594-45-1 (AzithroMycin N-Ethyl)

• Product Name: AzithroMycin N-Ethyl
• CAS No: 92594-45-1
• MF: C₃₉H₇₄N₂O₁₂
• MW: 763
• CID: 1064655
• PubChem ID: 14163765
• Update Time: 2025-05-30

AzithroMycin N-Ethyl Chemical and Physical Properties

Names and Identifiers

• Azithromycin N-Ethyl
• CID 131637329
• Azithromycin EP Impurity P
• Azithromycin Impurity P(IH)
• Azithromycin Impurity 9
• N-Ethyl Azithromycin
• N6-Demethyl N6-Ethyl Azithromycin
• 1-Oxa-6-azacyclopentadecan-15-one, 13-[(2,6-dideoxy-3-C-methyl-3-O-methyl-α-L-ribo-hexopyranosyl)oxy]-2,6-diethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-β-D-xylo-hexopyranosyl]oxy]-, [2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*)]- (9CI)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2,6-diethyl-3,4,10-trihydroxy-13-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• [2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*)]-13-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy]-2,6-diethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-1-oxa-6-a
• 11-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2,6-diethyl-3,4,10-trihydroxy-13-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• 92594-45-1
• AzithroMycin N-Ethyl

• Inchi： 1S/C39H74N2O12/c1-15-28-39(11,47)32(43)25(7)41(16-2)20-21(3)18-37(9,46)34(53-36-30(42)27(40(12)13)17-22(4)49-36)23(5)31(24(6)35(45)51-28)52-29-19-38(10,48-14)33(44)26(8)50-29/h21-34,36,42-44,46-47H,15-20H2,1-14H3/t21-,22?,23+,24-,25-,26?,27?,28-,29?,30?,31+,32-,33?,34-,36?,37-,38?,39-/m1/s1
• InChI Key： MGXWHWVRHQDUNK-DPKVOENFSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)CN(CC)[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)OC1CC(C)(C(C(C)O1)O)OC)=O)O)O)O

Computed Properties

• Exact Mass: 762.52417580g/mol
• Monoisotopic Mass: 762.52417580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 180

Experimental Properties

• Melting Point: >112°C (dec.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)

AzithroMycin N-Ethyl Security Information

• Storage Condition：-20°C Freezer

Additional information on AzithroMycin N-Ethyl

Comprehensive Overview of Azithromycin N-Ethyl (CAS No. 92594-45-1): Properties, Applications, and Industry Insights

Azithromycin N-Ethyl (CAS No. 92594-45-1) is a semi-synthetic derivative of the widely used macrolide antibiotic azithromycin. This chemically modified compound is gaining attention in pharmaceutical research due to its enhanced pharmacokinetic properties and potential therapeutic applications. The N-ethyl substitution in its molecular structure distinguishes it from conventional azithromycin, offering unique advantages in drug delivery and efficacy.

In recent years, the global pharmaceutical industry has shown increased interest in azithromycin derivatives, particularly for addressing antibiotic resistance challenges. As microbial resistance becomes a critical public health concern, modified antibiotics like Azithromycin N-Ethyl are being explored as potential solutions. Researchers are particularly focused on its improved bioavailability and extended half-life compared to standard azithromycin formulations.

The synthesis of Azithromycin N-Ethyl involves precise chemical modifications to the parent compound's molecular structure. This process typically includes ethylation at the nitrogen position, which enhances the compound's lipophilicity. Such modifications are crucial for developing next-generation antibiotics with better tissue penetration and reduced dosing frequency - key factors in patient compliance and treatment outcomes.

From a therapeutic perspective, Azithromycin N-Ethyl maintains the broad-spectrum antibacterial activity characteristic of macrolides, while potentially offering improved efficacy against certain resistant strains. Current research focuses on its application in respiratory infections, sexually transmitted diseases, and skin infections. The compound's mechanism of action, like other macrolides, involves inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.

Quality control and analytical characterization of Azithromycin N-Ethyl (CAS No. 92594-45-1) require sophisticated techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for pharmaceutical applications. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence its formulation development.

In the context of current pharmaceutical trends, Azithromycin N-Ethyl represents an important area of investigation for drug development companies. The growing demand for modified antibiotics and next-generation antimicrobial agents has positioned this compound as a subject of numerous patent applications and clinical studies. Its potential combination therapies with other antimicrobial agents are particularly promising for treating multidrug-resistant infections.

The stability profile of Azithromycin N-Ethyl under various storage conditions is another critical aspect being studied. Pharmaceutical scientists are examining its degradation pathways to develop optimal formulation strategies that maximize shelf life while maintaining therapeutic efficacy. These studies contribute significantly to the compound's potential commercialization prospects.

From a regulatory standpoint, Azithromycin N-Ethyl requires careful evaluation to meet international pharmaceutical standards. As with all antibiotic derivatives, its development must balance innovation with rigorous safety assessments. Current good manufacturing practices (cGMP) compliance is essential for any production process involving this compound, particularly for potential human pharmaceutical applications.

The market potential for Azithromycin N-Ethyl is closely tied to the global antibiotics market, which continues to grow despite challenges. Analysts project particular interest in novel antibiotic derivatives that address resistance mechanisms while offering improved patient outcomes. This compound's unique properties position it well within this evolving pharmaceutical landscape.

Ongoing research into Azithromycin N-Ethyl also explores its potential anti-inflammatory properties, a characteristic observed with some macrolide antibiotics. This dual antibacterial and immunomodulatory potential could expand its therapeutic applications beyond traditional infectious disease treatment, possibly into chronic inflammatory conditions.

In conclusion, Azithromycin N-Ethyl (CAS No. 92594-45-1) represents an important development in antibiotic research. Its modified structure offers potential advantages over conventional azithromycin, while maintaining the core therapeutic benefits of the macrolide class. As pharmaceutical science continues to address the critical challenge of antimicrobial resistance, compounds like Azithromycin N-Ethyl will likely play an increasingly significant role in future therapeutic strategies.